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Compound of Interest

Compound Name: Chloromethyl 2-ethylbutanoate
CAS No.: 40930-71-0
Cat. No.: B3037041
Get Quote
. J

Executive Summary & Chemical Identity

Immediate Action Required: This compound is an

-chloromethyl ester. Unlike standard esters, it possesses alkylating potential and hydrolyzes to
release toxic byproducts (Formaldehyde and HCI). Standard drain disposal—even after
neutralization—is strictly prohibited.

This guide defines the containment, segregation, and disposal protocols required to maintain
scientific integrity and personnel safety.
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Parameter Data

Chemical Name Chloromethyl 2-ethylbutanoate

Chloromethyl 2-ethylbutyrate; Butanoic acid, 2-
Synonyms
ethyl-, chloromethyl ester

CAS Number 40930-71-0

Molecular Formula

Molecular Weight 164.63 g/mol
Physical State Colorless to pale yellow oil
Flash Point ~49°C (120°F) - Flammable

Hazard Characterization: The "Why" Behind the Protocol

To ensure compliance and safety, one must understand the chemical causality of this
substance's hazards. It is not merely "toxic"; it is a reactive alkylating agent.

2.1 The Hydrolysis Threat

The primary danger of Chloromethyl 2-ethylbutanoate lies in its instability in the presence of
moisture. Upon contact with water or humid air, it undergoes rapid hydrolysis.

Reaction Pathway:

e R-COOH: 2-Ethylbutanoic acid (Irritant, stench).
o Formaldehyde: Known carcinogen, sensitizer.

o HCI: Corrosive gas/acid.

Operational Implication: Waste containers must be strictly anhydrous. Bulging containers
indicate moisture ingress and active hydrolysis (gas evolution).

2.2 Alkylating Potential

As an
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-halo ester, this compound can alkylate DNA and proteins. While specific carcinogenicity data
for this exact CAS may be limited, structurally related chloromethyl esters are treated as
potential carcinogens. Handle with the same rigor used for Chloromethyl methyl ether (CMME).

Disposal Decision Matrix & Workflow

Do not attempt to chemically neutralize this substance on the benchtop (e.g., alkaline
hydrolysis) unless you have a closed system. Open-bench neutralization releases
formaldehyde gas.

3.1 Waste Segregation Strategy

o Stream A (Pure/Concentrated): Segregate into "Halogenated Organic Solvents" or "High
Hazard Organics."

o Stream B (Dilute in Solvent): Compatible with standard halogenated solvent waste (e.g.,
DCM/Chloroform mixtures), provided the bulk solvent is not aqueous.

e Incompatibility: NEVER mix with strong oxidizers, agueous bases (exothermic hydrolysis), or
alkali metals.

3.2 Visual Workflow (DOT Diagram)
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Waste Generation:
Chloromethyl 2-ethylbutanoate

[ Is the waste Pure or Dilute? j

Concentrated Diluted in Organic Solvent

Pure/Concentrated Liquid [ Dilute Solution (<5%) j

Select Container:
Amber Glass or HDPE
(Must be DRY)

Labeling:
'Flammable’, 'Corrosive’,
'Halogenated', 'Toxic'

Segregation:
Store away from Oxidizers
& Aqueous Waste

Final Disposal Method:

High-Temp Incineration
(>1000°C with Scrubber)

Click to download full resolution via product page
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Figure 1: Decision logic for the segregation and packaging of Chloromethyl 2-ethylbutanoate
waste.

Detailed Disposal Protocol
Step 1. Packaging

o Primary Container: Use amber glass bottles with PTFE-lined caps. Polyethylene (HDPE) is
acceptable for short-term storage.

o Headspace: Leave at least 10-15% headspace. If hydrolysis occurs, pressure will build;
insufficient headspace can cause bottle rupture.

o Sealing: Parafilm is insufficient. Use electrical tape or a secondary screw-top seal to prevent
moisture ingress.

Step 2: Labeling

In addition to standard GHS labels, the waste tag must explicitly state:

CONTAINS: Chloromethyl 2-ethylbutanoate DANGER: Generates Formaldehyde & HCI on
contact with water. FLAMMABLE | HALOGENATED

Step 3: Storage Prior to Pickup

o Store in a Flammable Safety Cabinet.
e Ensure the area is cool and dry.[1]

o Secondary Containment: Place the bottle inside a polyethylene tray to capture leaks.

Step 4. Final Destruction

e Method: Commercial Incineration.
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o Specification: The incinerator must be equipped with a secondary combustion chamber
(residence time >2 seconds at >1100°C) and an acid gas scrubber to neutralize the HCI
produced.

» Prohibited: Do not use fuel blending (cement kiln) routes if the facility cannot handle high
chlorine content or acute toxics.

Emergency Contingencies
Spill Cleanup (Lab Scale <500 mL)

o Evacuate: Clear the immediate area. The vapors are lachrymatory (tear-inducing) and
irritating.

o PPE: Wear butyl rubber or Silver Shield® gloves (nitrile provides limited protection against
halogenated esters), safety goggles, and a lab coat. Use a respirator (organic vapor/acid gas
cartridge) if outside a fume hood.

e Absorb: Do not use water. Cover the spill with dry vermiculite, sand, or a commercial non-
combustible absorbent pads.

¢ Neutralize (Secondary): Once absorbed, the solid waste can be treated with a dilute solution
of aqueous ammonia or sodium carbonate inside a fume hood to quench the ester, but this
will generate fumes. Preferred: Collect absorbed material directly into a wide-mouth
hazardous waste jar for incineration.

Exposure First Aid

 Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be
administered by trained personnel.

» Skin/Eye Contact: Flush with water for 15 minutes.[2] Note that water will hydrolyze the
chemical on the skin, potentially creating HCI burns; flushing must be copious to wash away
the acid immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. fishersci.com [fishersci.com]

3. Chloromethyl 2-ethylbutyrate | C7H13CIO2 | CID 13138744 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. anaxlab.com [anaxlab.com]

5. GSRS [precision.fda.gov]

To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of
Chloromethyl 2-Ethylbutanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3037041/docs#operational-guide-safe-disposal-and-
handling-of-chloromethyl-2-ethylbutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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